Cas no 81167-73-9 (Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide)

Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide structure
81167-73-9 structure
Product name:Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide
CAS No:81167-73-9
MF:C14H14NO3SBr
MW:356.23486
CID:704393
PubChem ID:13281181

Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 5-bromo-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide
    • 5-bromo-2-[(2,5-dimethylphenyl)methylsulfonyl]-1-oxidopyridin-1-ium
    • 5-Bromo-2-[(2,5-dimethylphenyl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine
    • DTXSID30534429
    • 81167-73-9
    • SCHEMBL11401021
    • Inchi: InChI=1S/C14H14BrNO3S/c1-10-3-4-11(2)12(7-10)9-20(18,19)14-6-5-13(15)8-16(14)17/h3-8H,9H2,1-2H3
    • InChI Key: DNZGNBVHQRAYDS-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=C(C=C2)Br)[O-]

Computed Properties

  • Exact Mass: 354.98778g/mol
  • Monoisotopic Mass: 354.98778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68Ų

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